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Compound of Interest

Compound Name: 2-Nitrofluorene

Cat. No.: B1194847

Application Notes and Protocols for 2-
Nitrofluorene

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and disposal of 2-
Nitrofluorene in a laboratory setting. 2-Nitrofluorene is a suspected carcinogen and mutagen,
and it is toxic to aquatic life with long-lasting effects.[1][2][3] Therefore, strict adherence to
these protocols is essential to ensure personnel safety and environmental protection.

Properties of 2-Nitrofluorene

A summary of the key physical and chemical properties of 2-Nitrofluorene is presented in
Table 1. This information is critical for understanding its behavior and potential hazards in the
laboratory.

Table 1: Physical and Chemical Properties of 2-Nitrofluorene
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Property Value Reference

Cream-colored or light-yellow
Appearance , [1][4](5]
solid/powder.[1][4][5]

Molecular Formula C13HoNO:2 [11[415]
Molecular Weight 211.22 g/mol [1][41[6]
Melting Point 154 - 158 °C [41516171
Boiling Point ~350.9 °C (estimate) [51[7]
Solubility in Water Insoluble [415]
Partition Coefficient (log Pow) 3.28-3.83 3141171

. Stable under recommended
Stability » [5]
storage conditions.[5]

Strong oxidizing agents, strong
Incompatibilities bases, reducing agents.[4][5] [41151[8]
[8]

Hazard Identification and Safety Precautions

2-Nitrofluorene is classified with the following hazards:

o Carcinogenicity: Suspected of causing cancer (H351).[1][6][8]

o Germ Cell Mutagenicity: Suspected of causing genetic defects (H341).[3]

o Aquatic Toxicity: Toxic to aquatic life with long-lasting effects (H411).[1][3][6]

Table 2: GHS Hazard and Precautionary Statements
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Code Statement
H351 Suspected of causing cancer.[1][6][8]
H341 Suspected of causing genetic defects.[3]
Toxic to aquatic life with long lasting effects.[1]
H411
[3][6]
P201 Obtain special instructions before use.[7][8]
5202 Do not handle until all safety precautions have
been read and understood.[3][7][8]
pP273 Avoid release to the environment.[1][6][7]
280 Wear protective gloves/ protective clothing/ eye
protection/ face protection.[1][7]
IF exposed or concerned: Get medical advice/
P308 + P313 )
attention.[6][7]
P405 Store locked up.[1][7][8]
Dispose of contents/container to an approved
P501

waste disposal plant.[1][8]

Experimental Protocols

All work with 2-Nitrofluorene must be conducted in a designated area, within a properly
functioning chemical fume hood to minimize inhalation exposure.[3][4]

Personal Protective Equipment (PPE):

o Gloves: Wear appropriate chemical-resistant gloves.

o Eye Protection: Chemical safety goggles or a face shield are mandatory.[3]
o Lab Coat: Alab coat must be worn.

o Respiratory Protection: For operations that may generate dust, a NIOSH/MSHA-approved
respirator (e.g., N95 dust mask) should be used.[6][8]
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Don appropriate PPE:

- Chemical-resistant gloves

- Safety goggles/face shield
- Lab coat

- Respirator (if needed)

Work within a certified
chemical fume hood.

Weigh the required amount
of 2-Nitrofluorene carefully
to avoid dust generation.

Dissolve or use the compound
in the experimental procedure.

Decontaminate all surfaces
and equipment after use.

Click to download full resolution via product page

Caption: Procedure for cleaning up a small spill of 2-Nitrofluorene.
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For large spills, evacuate the area and contact the institution's environmental health and safety
department immediately.

Emergency Procedures

In case of exposure to 2-Nitrofluorene, immediate action is crucial.

Table 3: First Aid Measures for 2-Nitrofluorene Exposure

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, provide oxygen. If not breathing, give
Inhalation e o ) ) )
artificial respiration. Seek immediate medical

attention. [7][9][10]

Immediately flush the affected skin with plenty of
water for at least 15 minutes while removing
) contaminated clothing. Wash the area
Skin Contact )
thoroughly with soap and water. Seek
immediate medical attention, even if no

symptoms are present. [3][4][9]

Immediately flush eyes with copious amounts of

water for at least 15-20 minutes, occasionally
Eye Contact lifting the upper and lower eyelids. Remove

contact lenses if present and easy to do. Seek

immediate medical attention. [4][7][11]

DO NOT induce vomiting. If the person is
conscious, rinse their mouth with water and give
) 1-2 glasses of water to dilute the chemical.
Ingestion . .
Never give anything by mouth to an
unconscious person. Seek immediate medical

attention. [4][7][9]

Disposal Procedures
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2-Nitrofluorene and any materials contaminated with it are considered hazardous waste and
must be disposed of accordingly.

General Disposal Guidelines:

» All waste containing 2-Nitrofluorene must be collected in clearly labeled, sealed, and
appropriate hazardous waste containers.

e Do not mix 2-Nitrofluorene waste with other waste streams unless specifically instructed to
do so by a qualified professional.

« Contact your institution's environmental health and safety department or a licensed
professional waste disposal service for specific disposal instructions. [3]Disposal practices
are subject to local, state, and federal regulations. [1][8] Disposal Workflow:
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Generation of
2-Nitrofluorene Waste

Collect all waste (solid and liquid)
in a designated, labeled, and sealed
hazardous waste container.

'

Store the waste container
in a secure, designated area
away from incompatible materials.

l

Contact the institutional
Environmental Health & Safety (EHS)
office for waste pickup.

'

Complete all required
waste disposal documentation.

'

EHS or a licensed contractor
collects the waste for
proper disposal.

Waste Disposed

Click to download full resolution via product page

Caption: General workflow for the disposal of 2-Nitrofluorene waste.

One suggested method for disposal involves dissolving the material in a combustible solvent

and burning it in a chemical incinerator equipped with an afterburner and scrubber. [3]However,

this should only be performed by licensed professionals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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